ethyl 3-benzyl-1-cyclopentyl-3-piperidinecarboxylate
Overview
Description
Ethyl 3-benzyl-1-cyclopentyl-3-piperidinecarboxylate is a chemical compound that has been widely used in scientific research. This compound is a piperidine derivative that has been found to have potential applications in various fields of research.
Mechanism of Action
The mechanism of action of ethyl 3-benzyl-1-cyclopentyl-3-piperidinecarboxylate is not fully understood. However, it has been found to act as a dopamine receptor antagonist. This compound has also been found to have affinity for other receptors such as the serotonin receptor and the adrenergic receptor.
Biochemical and Physiological Effects:
Ethyl 3-benzyl-1-cyclopentyl-3-piperidinecarboxylate has been found to have various biochemical and physiological effects. It has been found to decrease the release of dopamine in the brain. This compound has also been found to decrease locomotor activity in animals. In addition, ethyl 3-benzyl-1-cyclopentyl-3-piperidinecarboxylate has been found to have potential neuroprotective effects.
Advantages and Limitations for Lab Experiments
The advantages of using ethyl 3-benzyl-1-cyclopentyl-3-piperidinecarboxylate in lab experiments include its potential applications in various fields of research. This compound has also been found to have potential neuroprotective effects. However, the limitations of using this compound in lab experiments include its limited solubility in water and its potential toxicity.
Future Directions
There are many future directions for the research on ethyl 3-benzyl-1-cyclopentyl-3-piperidinecarboxylate. One direction is the development of new drugs based on this compound for the treatment of various diseases. Another direction is the exploration of the potential neuroprotective effects of this compound. In addition, the synthesis of new piperidine derivatives based on ethyl 3-benzyl-1-cyclopentyl-3-piperidinecarboxylate could also be a future direction for research.
Scientific Research Applications
Ethyl 3-benzyl-1-cyclopentyl-3-piperidinecarboxylate has been found to have potential applications in various fields of scientific research. This compound has been used as a ligand for the synthesis of metal complexes. It has also been used as a starting material for the synthesis of other piperidine derivatives. In addition, ethyl 3-benzyl-1-cyclopentyl-3-piperidinecarboxylate has been found to have potential applications in the development of new drugs for the treatment of various diseases.
properties
IUPAC Name |
ethyl 3-benzyl-1-cyclopentylpiperidine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29NO2/c1-2-23-19(22)20(15-17-9-4-3-5-10-17)13-8-14-21(16-20)18-11-6-7-12-18/h3-5,9-10,18H,2,6-8,11-16H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRLVGCJPINNMJD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCCN(C1)C2CCCC2)CC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
>47.3 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24781719 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
Ethyl 3-benzyl-1-cyclopentylpiperidine-3-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![pentyl (4-{[(4-bromophenyl)amino]sulfonyl}phenyl)carbamate](/img/structure/B4752433.png)
![5,5'-oxybis[2-(1,3-thiazol-2-yl)-1H-isoindole-1,3(2H)-dione]](/img/structure/B4752444.png)
![4-[ethyl(methylsulfonyl)amino]-N-[2-(1-pyrrolidinylcarbonyl)phenyl]benzamide](/img/structure/B4752447.png)
![N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine hydrochloride](/img/structure/B4752482.png)
![N-(5-ethyl-1,3,4-thiadiazol-2-yl)-4-[5-(4-methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanamide](/img/structure/B4752492.png)
![4-[({5-[(4-chloro-3-methylphenoxy)methyl]-2-furyl}methylene)amino]-5-(2-furyl)-4H-1,2,4-triazole-3-thiol](/img/structure/B4752500.png)
